Cas no 942035-77-0 (4-Chloro-3-fluorobenzenesulfonyl chloride)

• Product Name: 4-Chloro-3-fluorobenzenesulfonyl chloride
• CAS No: 942035-77-0
• MF: C₆H₃Cl₂FO₂S
• MW: 229.056222200394
• MDL: MFCD09859891
• CID: 1071217
• PubChem ID: 43566192
• Update Time: 2025-06-12

4-Chloro-3-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluorobenzenesulfonyl chloride
• NULL
• DTXSID10656193
• 4-Chloro-3-fluoro-benzenesulfonyl chloride
• 4-Chloro-3-fluorobenzene-1-sulfonyl chloride
• GS3113
• 942035-77-0
• RFNFVLMVKPVCRW-UHFFFAOYSA-N
• EN300-260383
• MFCD09859891
• AKOS009586575
• 4-Chloro-3-fluorobenzene-1-sulfonylchloride
• VS-0349
• SY204895
• SCHEMBL1940923
• DB-332168
• G29184

• MDL： MFCD09859891
• Inchi： 1S/C6H3Cl2FO2S/c7-5-2-1-4(3-6(5)9)12(8,10)11/h1-3H
• InChI Key： RFNFVLMVKPVCRW-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)F)Cl)(=O)=O

Computed Properties

• Exact Mass: 227.9214841g/mol
• Monoisotopic Mass: 227.9214841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Chloro-3-fluorobenzenesulfonyl chloride

Introduction to 4-Chloro-3-fluorobenzenesulfonyl chloride (CAS No. 942035-77-0)

4-Chloro-3-fluorobenzenesulfonyl chloride (CAS No. 942035-77-0) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro and a fluoro substituent on a benzene ring, along with a sulfonyl chloride functional group. The combination of these substituents imparts specific chemical properties that make it an important intermediate in various synthetic pathways.

The chemical formula of 4-Chloro-3-fluorobenzenesulfonyl chloride is C₆H₃ClFOSO₂. It is a white to off-white solid at room temperature and has a molecular weight of approximately 215.6 g/mol. The compound is highly reactive due to the presence of the sulfonyl chloride group, which can readily undergo nucleophilic substitution reactions. This reactivity makes it an excellent reagent for the synthesis of sulfonyl derivatives, which are crucial in the development of pharmaceuticals, agrochemicals, and other advanced materials.

In the realm of pharmaceutical research, 4-Chloro-3-fluorobenzenesulfonyl chloride has gained attention for its potential use in the synthesis of novel drug candidates. Recent studies have explored its role in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in cancer and inflammatory diseases.

The unique electronic properties of 4-Chloro-3-fluorobenzenesulfonyl chloride, particularly the presence of both chloro and fluoro substituents, contribute to its ability to modulate the activity and selectivity of target molecules. This makes it an attractive candidate for fine-tuning the pharmacological properties of drug candidates during lead optimization processes. Additionally, the compound's stability under various reaction conditions ensures that it can be used reliably in multi-step synthetic sequences without significant degradation or side reactions.

Beyond pharmaceutical applications, 4-Chloro-3-fluorobenzenesulfonyl chloride has found utility in materials science, particularly in the development of functional polymers and coatings. Its reactivity with nucleophiles allows for the formation of sulfonyl-containing polymers with tailored properties such as enhanced thermal stability, mechanical strength, and chemical resistance. These polymers have potential applications in areas such as electronics, automotive coatings, and protective films.

In terms of safety and handling, it is important to note that 4-Chloro-3-fluorobenzenesulfonyl chloride should be handled with care due to its reactivity and potential health hazards associated with exposure to reactive intermediates. Proper personal protective equipment (PPE) should be used, and all operations should be conducted under well-ventilated conditions or in a fume hood to minimize inhalation risks.

The synthesis of 4-Chloro-3-fluorobenzenesulfonyl chloride typically involves several steps, starting from commercially available starting materials such as 4-chloro-3-fluorobenzenesulfonic acid or its salts. The conversion to the sulfonyl chloride form can be achieved through various methods, including treatment with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). The choice of method depends on factors such as yield, purity requirements, and environmental considerations.

In conclusion, 4-Chloro-3-fluorobenzenesulfonyl chloride (CAS No. 942035-77-0) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity profile make it an essential intermediate for the development of advanced materials and drug candidates. Ongoing research continues to explore new avenues for its utilization, further cementing its importance in these fields.